Cas no 2171149-99-6 ((2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid)

• Product Name: (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid
• CAS No: 2171149-99-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6585557
• PubChem ID: 165526062
• Update Time: 2025-07-02

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid
• EN300-1494999
• 2171149-99-6
• (2S,3S)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-5-17(2)24(25(31)32)28-23(30)14-15-27(3,4)29-26(33)34-16-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22,24H,5,14-16H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)/t17-,24-/m0/s1
• InChI Key： LMOLRMXOPSVEKJ-XDHUDOTRSA-N
• SMILES： O(C(NC(C)(C)CCC(N[C@H](C(=O)O)[C@@H](C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid

Introduction to (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic Acid (CAS No. 2171149-99-6)

(2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid, with the CAS number 2171149-99-6, is a sophisticated compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex stereochemistry and functional groups, exhibits a unique profile that makes it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The compound's structure is defined by its chiral centers at the 2nd and 3rd carbon positions, which contribute to its high specificity and potential biological activity. The presence of a fluoren-9-ylmethoxycarbonyl group suggests strong interactions with biological targets, while the amide and carboxylic acid functionalities provide opportunities for further derivatization and pharmacological modulation.

In recent years, there has been a growing interest in the development of chiral building blocks for the synthesis of enantiomerically pure drugs. The stereochemistry of (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid makes it an ideal candidate for such applications. Researchers have leveraged its structural features to develop novel inhibitors and modulators targeting various biological pathways.

One of the most compelling aspects of this compound is its potential in the development of targeted therapies. The fluoren-9-ylmethoxycarbonyl moiety has been shown to enhance binding affinity and selectivity when interacting with biological receptors. This has led to several studies exploring its utility in creating more effective and less toxic pharmaceutical agents.

The compound's amide bond also presents opportunities for further chemical modification. Amides are well-known for their ability to participate in hydrogen bonding, which can be exploited to improve drug-receptor interactions. This feature has been particularly useful in the design of protease inhibitors, which are critical in treating conditions such as cancer and inflammation.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid. Techniques such as asymmetric synthesis and catalytic hydrogenation have allowed researchers to access enantiomerically pure forms of this compound with high yield and precision. These advancements have opened new avenues for drug discovery and development.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a promising candidate for use in materials science and biotechnology. For instance, the chiral nature of the molecule could be exploited to develop novel polymers with specific optical or electronic properties.

In conclusion, (2S,3S)-2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylpentanoic acid (CAS No. 2171149-99-6) represents a significant advancement in the field of chemical biology. Its complex stereochemistry, functional groups, and potential biological activity make it a valuable tool for researchers exploring new therapeutic strategies. As synthetic methods continue to evolve, the applications of this compound are expected to expand, offering new opportunities for innovation and discovery.